Cas no 435341-91-6 (2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine)

2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine structure
435341-91-6 structure
Product Name:2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine
CAS No:435341-91-6
MF:C17H20FNO2
MW:289.344608306885
CID:928990
PubChem ID:2063790
Update Time:2025-04-19

2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • [2-(3,4-dimethoxy-phenyl)-ethyl]-(4-fluoro-benzyl)-amine
    • [2-(3,4-Dimethoxyphenyl)-ethyl]-(4-fluoro-benzyl)-amine hydrochloride
    • 2-(3,4-dimethoxyphenyl)ethyl-[(4-fluorophenyl)methyl]azanium
    • 2-(3,4-dimethoxyphenyl)-N-(4-fluorobenzyl)ethanaminium
    • AC1M153C
    • CTK8F2370
    • CS-0320235
    • BBL013833
    • MLS000528622
    • 2-(3,4-dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine
    • 353779-44-9
    • MFCD01135595
    • BS-37855
    • CHEMBL1602862
    • [2-(3,4-dimethoxyphenyl)ethyl][(4-fluorophenyl)methyl]amine
    • 2-(3,4-dimethoxyphenyl)-N-[(4-fluorophenyl)methyl]ethanamine
    • C17H20FNO2
    • AB00088658-01
    • 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine hydrochloride
    • 435341-91-6
    • 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethan-1-amine
    • HMS2319K20
    • SMR000118197
    • DTXSID70366347
    • AKOS000231882
    • [2-(3,4-Dimethoxyphenyl)-ethyl]-(4-fluorobenzyl)-amine
    • STK127013
    • VITAS-BB TBB013892
    • 2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine
    • Inchi: 1S/C17H20FNO2/c1-20-16-8-5-13(11-17(16)21-2)9-10-19-12-14-3-6-15(18)7-4-14/h3-8,11,19H,9-10,12H2,1-2H3
    • InChI Key: VFVBZCVQNMHHOL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNCCC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 289.14800
  • Monoisotopic Mass: 289.14780704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.49000
  • LogP: 3.56610

2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(3,4-Dimethoxyphenyl)-N-(4-fluorobenzyl)ethanamine Pricemore >>

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